Cas no 132367-97-6 (Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester structure
132367-97-6 structure
Product Name:Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
CAS No:132367-97-6
MF:C20H35N3O4
MW:381.509605646133
CID:152916
PubChem ID:124100
Update Time:2025-04-19

Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
    • 2-(2-methyl-5-nitroimidazol-1-yl)ethyl tetradecanoate
    • metronidazole myristate
    • 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl tetradecanoate
    • 132367-97-6
    • Tetradecanoic acid, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
    • DTXSID60157509
    • Inchi: 1S/C20H35N3O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-20(24)27-16-15-22-18(2)21-17-19(22)23(25)26/h17H,3-16H2,1-2H3
    • InChI Key: TZVOJNPVLIAXMB-UHFFFAOYSA-N
    • SMILES: O(CCN1C(=CN=C1C)[N+](=O)[O-])C(CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 381.26295
  • Monoisotopic Mass: 381.263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 523.1°Cat760mmHg
  • Flash Point: 270.2°C
  • Refractive Index: 1.523
  • PSA: 87.26
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd